![molecular formula C14H16N2O2S2 B2617313 7-(furan-2-yl)-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide CAS No. 1706093-38-0](/img/structure/B2617313.png)
7-(furan-2-yl)-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(furan-2-yl)-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is a member of the thiazepane family, which is known for its diverse pharmacological properties.
Scientific Research Applications
- Research Findings : A derivative of 7-(furan-2-yl)-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide (specifically, compound 8) demonstrated potent tyrosinase inhibitory activity. It effectively reduced melanin synthesis and cellular tyrosinase activity. Computational studies revealed its binding to tyrosinase’s catalytic and allosteric sites .
- Research Findings : Compound 8 (mentioned earlier) exhibited mixed inhibition against tyrosinase. It may have broader applications as a metalloenzyme inhibitor beyond melanogenesis .
- Research Findings : Molecular docking studies revealed compound 8’s interactions with specific residues in the tyrosinase active site pocket. This information can guide drug design efforts .
- Research Findings : The synthesis of 7-(furan-2-yl)-N-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide derivatives involves interesting reactions, such as the condensation of 2-acetylfuran with substituted benzaldehydes .
- Research Findings : Visible-light-mediated [3+2] cycloaddition reactions were used to synthesize naphtho[2,3-b]furan-4,9-diones. These reactions provide efficient access to structurally interesting compounds .
Tyrosinase Inhibition and Melanogenesis Control
Metalloenzyme Inhibition
Chemical Biology and Drug Discovery
Organic Synthesis and Medicinal Chemistry
Visible-Light-Mediated Cycloadditions
Biological Activity Screening
properties
IUPAC Name |
7-(furan-2-yl)-N-thiophen-2-yl-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S2/c17-14(15-13-4-2-9-20-13)16-6-5-12(19-10-7-16)11-3-1-8-18-11/h1-4,8-9,12H,5-7,10H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDAHRDQVQSEBMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CO2)C(=O)NC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.